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Compound of Interest

Compound Name: BMS 310705

Cat. No.: B15567596 Get Quote

Essential Safety and Handling Guide for BMS-
310705
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

of BMS-310705. As a potent, biologically active small molecule and an analogue of the

cytotoxic agent Epothilone B, BMS-310705 should be handled with a high degree of caution,

treating it as potentially hazardous. The following procedures are designed to minimize

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling

BMS-310705. The specific PPE required will vary depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders.Gloves: Two pairs of nitrile gloves

(double-gloving), changed immediately upon

contamination.Eye Protection: Chemical splash

goggles to ensure a complete seal around the

eyes.Lab Coat: A dedicated, disposable, or non-

absorbent lab coat.Ventilation: All weighing and

aliquoting must be performed in a certified

chemical fume hood or a powder containment

hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.Eye

Protection: Chemical splash goggles or a face

shield if there is a significant risk of

splashing.Lab Coat: Standard laboratory

coat.Ventilation: Work should be conducted in a

chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.Eye Protection: Safety

glasses with side shields.Lab Coat: Standard

laboratory coat.Containment: All cell culture

work should be performed in a Class II

biological safety cabinet to maintain sterility and

protect the user.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Standard laboratory coat.

Operational Plan
A clear and concise operational plan is crucial for the safe management of BMS-310705 within

the laboratory.
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Designated Area: All work with BMS-310705, from handling the solid compound to preparing

solutions and conducting experiments, should be carried out in a designated and clearly

marked area within the laboratory.

Fume Hood Usage: All manipulations of the solid compound and concentrated solutions must

be performed in a certified chemical fume hood to minimize the risk of inhalation.

Contamination Prevention:

Use dedicated spatulas, glassware, and other equipment.

If dedicated equipment is not feasible, all equipment must be thoroughly decontaminated

after use.

Cover work surfaces with absorbent, disposable liners.

Personal Hygiene:

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Avoid eating, drinking, or applying cosmetics in the designated work area.

Disposal Plan
All waste contaminated with BMS-310705 must be treated as hazardous waste.

Solid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

This includes contaminated gloves, bench liners, and disposable lab coats.

Liquid Waste: Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

Contaminated Sharps: Dispose of in a puncture-resistant sharps container that is clearly

labeled for hazardous chemical waste.

Note: All disposal must be in strict accordance with local, state, and federal regulations.

Signaling Pathway
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BMS-310705 induces apoptosis through the mitochondrial-mediated pathway.[1][2] This

process involves the release of cytochrome c from the mitochondria, which then activates a

cascade of caspases, ultimately leading to programmed cell death.[1][2]
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Caption: Mitochondrial-mediated apoptosis pathway induced by BMS-310705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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